5-[(4-methylphenyl)sulfonylamino]pyridine-3-carboxylic Acid

• IUPAC Name: 5-[(4-methylphenyl)sulfonylamino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H12N2O4S/c1-9-2-4-12(5-3-9)20(18,19)15-11-6-10(13(16)17)7-14-8-11/h2-8,15H,1H3,(H,16,17)
• InChI Key: GWXXIVHNQULIET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CN=CC(=C2)C(=O)O
• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol

Description

The compound “5-[(4-methylphenyl)sulfonylamino]pyridine-3-carboxylic Acid” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The compound also has a carboxylic acid group attached to the 3-position of the pyridine ring, a sulfonylamino group attached to the 5-position, and a methyl group attached to the phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the aromatic pyridine ring, the polar carboxylic acid group, and the sulfonylamino group. These functional groups would likely influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic. The compound might also exhibit polarity due to the polar nature of the sulfonylamino and carboxylic acid groups.

Scientific Research Applications

Treatment of Dyslipidemia and Cardiovascular Diseases

• These derivatives can effectively lower cholesterol levels, reduce the risk of heart attacks, and prevent atherosclerotic diseases. .

Anti-Inflammatory and Analgesic Properties

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Fe3O4 Bonded Nicotinic Acid Derivatives

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Ecological Methods for Nicotinic Acid Production

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.